Cas no 21358-24-7 (4-Allyl-5-(4-chloro-2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

4-Allyl-5-(4-chloro-2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with an allyl group, a chloromethylphenoxy substituent, and a thiol moiety. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the thiol group enhances its potential for further derivatization, while the chloro and methyl substitutions on the phenoxy ring contribute to steric and electronic modulation. Its well-defined molecular architecture allows for precise applications in medicinal chemistry, particularly in the development of biologically active molecules. The compound's stability and synthetic accessibility further underscore its utility in research and industrial settings.

4-Allyl-5-(4-chloro-2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol structure

21358-24-7 structure

Product Name:4-Allyl-5-(4-chloro-2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

CAS No:21358-24-7

MF:C₁₃H₁₄ClN₃OS

MW:295.787760257721

MDL:MFCD01952934

CID:242270

PubChem ID:916373

Update Time:2025-05-26

4-Allyl-5-(4-chloro-2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Allyl-5-((4-chloro-2-methylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
- 3H-1,2,4-Triazole-3-thione,5-[(4-chloro-2-methylphenoxy)methyl]-2,4-dihydro-4-(2-propen-1-yl)-
- 4-Allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
- 4-allyl-5-(4-chloro-2-methyl-phenoxymethyl)-2,4-dihydro-[1,2,4]triazole-3-thione
- 5-[(4-chloro-2-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- AC1LJ3O6
- CTK5J4573
- Oprea1_383540
- STOCK1S-80280
- VS-05942
- 21358-24-7
- SCHEMBL7694449
- ART-CHEM-BB B018006
- CCG-251414
- DTXSID40358799
- AKOS003313231
- 3-[(4-chloro-2-methylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- MFCD01952934
- 3-[(4-chloro-2-methylphenoxy)methyl]-4-prop-2-enyl-1H-1, 2, 4-triazole-5-thione
- 4-allyl-5-(4-chloro-2-methylphenoxymethyl)-4h-1,2,4-triazole-3-thiol
- CS-0320690
- 4-Allyl-5-(4-chloro-2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD01952934
- Inchi： 1S/C13H14ClN3OS/c1-3-6-17-12(15-16-13(17)19)8-18-11-5-4-10(14)7-9(11)2/h3-5,7H,1,6,8H2,2H3,(H,16,19)
- InChI Key： NBZQHSIMJLTMAX-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C)C=1)OCC1=NNC(N1CC=C)=S

Computed Properties

Exact Mass: 295.05482
Monoisotopic Mass: 295.0546109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 388
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 69Å²

Experimental Properties

PSA: 39.94

4-Allyl-5-(4-chloro-2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-Allyl-5-(4-chloro-2-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A614803-50mg	4-Allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	21358-24-7		50mg	$ 50.00	2022-06-08
TRC	A614803-100mg	4-Allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	21358-24-7		100mg	$ 65.00	2022-06-08
TRC	A614803-500mg	4-Allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	21358-24-7		500mg	$ 185.00	2022-06-08
Chemenu	CM114626-1g	4-allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	21358-24-7	95%	1g	$148	2023-03-06
Chemenu	CM114626-5g	4-allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	21358-24-7	95%	5g	$333	2023-03-06
abcr	AB214848-1 g	4-Allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95%	21358-24-7		1 g	€230.10	2023-07-20
abcr	AB214848-5 g	4-Allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95%	21358-24-7		5 g	€749.60	2023-07-20
eNovation Chemicals LLC	Y1259723-1g	4-allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	21358-24-7	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1259723-5g	4-allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	21358-24-7	95%	5g	$650	2024-06-06
abcr	AB214848-1g	4-Allyl-5-[(4-chloro-2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol, 95%; .	21358-24-7	95%	1g	€230.10	2025-02-21